Cas no 1261824-00-3 (3-Chloro-2,4-difluoro-4'-(trifluoromethyl)biphenyl)

• Product Name: 3-Chloro-2,4-difluoro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261824-00-3
• MF: C₁₃H₆ClF₅
• MW: 292.631760120392
• CID: 4990917
• Update Time: 2025-06-11

3-Chloro-2,4-difluoro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,4-difluoro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H6ClF5/c14-11-10(15)6-5-9(12(11)16)7-1-3-8(4-2-7)13(17,18)19/h1-6H
• InChI Key： LEBRNNOHCADVIK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C1C=CC(C(F)(F)F)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 3-Chloro-2,4-difluoro-4'-(trifluoromethyl)biphenyl

Comprehensive Overview of 3-Chloro-2,4-difluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261824-00-3)

3-Chloro-2,4-difluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261824-00-3) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-difluoro-trifluoromethyl substitution pattern, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure combines halogenated aromatic properties with electron-withdrawing groups, making it a versatile building block for modern organic chemistry applications.

In recent years, the demand for fluorinated organic compounds like 3-Chloro-2,4-difluoro-4'-(trifluoromethyl)biphenyl has surged due to their exceptional stability, lipophilicity, and metabolic resistance—properties highly valued in drug discovery. Researchers frequently search for "fluorinated biphenyl synthesis" or "CAS 1261824-00-3 applications," reflecting its relevance in developing kinase inhibitors and antiviral agents. The compound's trifluoromethyl group enhances binding affinity to biological targets, aligning with trends in precision medicine and targeted therapy.

The synthesis of 3-Chloro-2,4-difluoro-4'-(trifluoromethyl)biphenyl typically involves cross-coupling reactions, such as Suzuki-Miyaura or Ullmann coupling, to assemble the biphenyl core. Its chloro and fluoro substituents offer reactive sites for further functionalization, a feature often explored in "halogenated biphenyl derivatization" studies. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying its purity, as even minor impurities can impact downstream applications in high-performance materials.

Environmental and regulatory considerations are increasingly shaping the use of halogenated compounds. While 3-Chloro-2,4-difluoro-4'-(trifluoromethyl)biphenyl is not classified as hazardous, its degradation pathways and eco-toxicity profile remain topics of active research. Queries such as "green chemistry alternatives for fluorinated biphenyls" highlight the industry's shift toward sustainable practices. Nevertheless, this compound's low volatility and thermal stability make it a preferred choice for high-temperature applications.

From an industrial perspective, CAS 1261824-00-3 is pivotal in producing liquid crystal materials and organic electronic components. Its electron-deficient aromatic system facilitates charge transport, a property exploited in OLEDs and photovoltaic devices. Manufacturers often optimize protocols for "large-scale biphenyl fluorination" to meet the growing demand from the renewable energy sector.

In summary, 3-Chloro-2,4-difluoro-4'-(trifluoromethyl)biphenyl exemplifies the intersection of structural complexity and functional utility. Its role in advancing life sciences and material innovation underscores the importance of continued research into its synthetic methodologies and applications. As the scientific community prioritizes molecular diversity and sustainability, this compound will likely remain a cornerstone of cutting-edge chemical development.